Cas no 1521124-50-4 (2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol
• CAS No: 1521124-50-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5180715
• PubChem ID: 75355429
• Update Time: 2025-10-28

2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(2,6-dimethylphenyl)methyl]amino]-
• 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol

• Inchi： 1S/C11H17NO/c1-9-4-3-5-10(2)11(9)8-12-6-7-13/h3-5,12-13H,6-8H2,1-2H3
• InChI Key： KQKCVIUJSADYGI-UHFFFAOYSA-N
• SMILES： C(O)CNCC1=C(C)C=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol

Compound CAS No. 1521124-50-4: 2-{(2,6-Dimethylphenyl)methylamino}ethan-1-ol

The compound 2-{(2,6-Dimethylphenyl)methylamino}ethan-1-ol, identified by the CAS number 1521124-50-4, is a versatile organic molecule with significant applications in various fields. This compound belongs to the class of secondary alcohols and features a unique structure that combines a methylamino group attached to a dimethyl-substituted phenyl ring and an ethan-1-ol moiety. Its chemical formula is C₁₃H₂₀N₂O, and it has a molecular weight of approximately 236.3 g/mol.

The synthesis of 2-{(2,6-Dimethylphenyl)methylamino}ethan-1-ol involves several steps, typically starting from the corresponding phenyl derivative. The key steps include nucleophilic substitution reactions and reductions to introduce the amino and hydroxyl groups. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing yield rates.

In terms of physical properties, this compound is a white crystalline solid with a melting point of around 85°C and a boiling point of approximately 340°C under standard conditions. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for various industrial applications, including pharmaceuticals, agrochemicals, and specialty chemicals.

The methylamino group in the molecule plays a crucial role in its reactivity and functionality. This group allows for the formation of hydrogen bonds, which significantly influences the compound's solubility and stability. Recent studies have shown that this group can also act as a nucleophile in certain reactions, making it valuable in organic synthesis.

One of the most promising applications of CAS No. 1521124-50-4 is in the field of drug discovery. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. For instance, derivatives of this compound have been shown to exhibit anti-inflammatory and antioxidant properties in preclinical studies.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination chemistry. Recent breakthroughs have demonstrated its effectiveness as a ligand in asymmetric catalysis, enabling the synthesis of enantioselective products with high efficiency.

The environmental impact of 2-{(2,6-Dimethylphenyl)methylamino}ethan-1-ol has also been a topic of interest. Studies have shown that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic aligns with current sustainability trends and makes it an attractive option for eco-friendly chemical processes.

In conclusion, the compound identified by CAS No. 1521124-50-4 represents a valuable addition to the arsenal of organic molecules used in modern chemistry. Its unique structure, coupled with its diverse functional groups, positions it as a key player in various industries. Ongoing research continues to uncover new applications and improve its synthesis methods, ensuring its relevance in the foreseeable future.